Cas no 27143-07-3 (ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate)

Ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate is a versatile intermediate used in organic synthesis. Its key advantages lie in its ability to undergo efficient cross-coupling reactions, facilitating the creation of complex molecules with high regioselectivity and yield. This compound's reactivity makes it an attractive choice for researchers seeking to develop novel chemical pathways.
ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate structure
27143-07-3 structure
Product Name:ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate
CAS No:27143-07-3
MF:C11H13ClN2O3
MW:256.6855
MDL:MFCD02852962
CID:828724
PubChem ID:12218955
Update Time:2025-10-14

ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene], ethyl ester
    • Chloro[(4-methoxyphenyl)hydrazono]acetic acid ethyl ester
    • Ethyl chloro[(4-methoxyphenyl)hydrazono]acetate
    • (Z)- Ethyl chloro[(4-Methoxyphenyl)hydrazono]acetate
    • Ethyl 2-chloro-2-(2-(4-Methoxyphenyl)hydrazono)acetate
    • (Z)-ethyl 2-chloro-2-(2-(4-Methoxyphenyl)hydrazono)acetate
    • 2-chloro-2-[2-(4-Methoxyphenyl)hydrazinylidene], ethyl ester
    • ethyl chloro[2-(4-Methoxyphenyl)hydrazinylidene]acetate
    • 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]acetic acid ethyl ester
    • ethyl (2Z)-2-chloro-2-[(4-methoxyphenyl)hydrazinylidene]acetate
    • Ethyl chloro[(4-methoxyphenyl)- hydrazono]acetate
    • Ethyl-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate
    • chloro-(4-methoxy-phenylhydrazono)-acetic acid ethyl ester
    • ethyl [(4-methoxyphenyl)hydrazono]chloroacetate
    • ethyl chloro(p-methoxyphenylhydrazono)acetate
    • ethyl (2Z)-chloro[(4-methoxyphenyl)hydrazono]ethanoate
    • ethyl (Z)-2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate
    • Chloro[(4-methoxyphenyl)hydrazono]acetic acid ethyl es
    • (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate (Apixaban)
    • ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate
    • (Z)-Ethyl2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate
    • J-520020
    • ethyl 2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate
    • Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate, (Z)-
    • Ethyl (2Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]acetate
    • AKOS015951073
    • Acetic acid, 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]-, ethyl ester
    • CS-M1832
    • Z57468014
    • J-520727
    • ethyl [(4-methoxyphenyl)hydrazono]-chloroacetate
    • 27143-07-3
    • Acetic acid, chloro[(4-methoxyphenyl)hydrazono]-, ethyl ester
    • 473927-63-8
    • AC-26372
    • ethyl (Z)-2-chloro-2-(2-(4-methoxyphenyl)hydrazineylidene)acetate
    • Acetic acid, 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]-, ethyl ester, (2Z)-
    • Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate
    • AS-19748
    • 43L26MP83M
    • MDL： MFCD02852962
    • Inchi： 1S/C11H13ClN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3/b14-10-
    • InChI Key： ATNPZEGMKLGIFA-UVTDQMKNSA-N
    • SMILES： C1(C=CC(OC)=CC=1)N/N=C(\Cl)/C(=O)OCC

Computed Properties

  • Exact Mass: 256.06100
  • Monoisotopic Mass: 256.0614700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.9
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.23
  • Melting Point: 94 ºC
  • Boiling Point: 348.9°C at 760 mmHg
  • Flash Point: 348.955 oC at 760 mmHg
  • Refractive Index: 1.533
  • PSA: 59.92000
  • LogP: 2.29550

ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Security Information

ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Pricemore >>

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:27143-07-3)ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:27143-07-3)Acetic acid, 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene], ethyl ester
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:27143-07-3)阿哌沙班中间体2
LE25880632
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:27143-07-3)ethyl 2-chloro-2-[(4-methoxyphenyl)hydrazono]acetate
A846990
Purity:99%
Quantity:100g
Price ($):274.0
Email